Cas no 55864-55-6 (2-Thiopheneacetic acid,potassium salt (1:1))

2-Thiopheneacetic acid,potassium salt (1:1) structure
55864-55-6 structure
Product Name:2-Thiopheneacetic acid,potassium salt (1:1)
CAS No:55864-55-6
MF:C6H5KO2S
MW:180.266001462936
CID:376312
PubChem ID:23696799
Update Time:2025-04-19

2-Thiopheneacetic acid,potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneacetic acid,potassium salt (1:1)
    • potassium 2-thienylacetate
    • potassium,2-thiophen-2-ylacetate
    • potassium thiophen-2-ylacetate
    • 55864-55-6
    • W0TSS2FYC0
    • DTXSID80204463
    • 2-THIOPHENEACETIC ACID, POTASSIUM SALT (1:1)
    • potassium thiol-acetate
    • SCHEMBL9341250
    • NS00086595
    • UNII-W0TSS2FYC0
    • EINECS 259-870-7
    • 2-THIOPHENEACETIC ACID, POTASSIUM SALT
    • VYQLXFDWYFQLHL-UHFFFAOYSA-M
    • Inchi: 1S/C6H6O2S.K/c7-6(8)4-5-2-1-3-9-5;/h1-3H,4H2,(H,7,8);/q;+1/p-1
    • InChI Key: VYQLXFDWYFQLHL-UHFFFAOYSA-M
    • SMILES: [K+].S1C=CC=C1CC(=O)[O-]

Computed Properties

  • Exact Mass: 179.96475
  • Monoisotopic Mass: 179.964732
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.4

Experimental Properties

  • Boiling Point: 269.2°Cat760mmHg
  • Flash Point: 116.6°C
  • PSA: 40.13
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